Cas no 35898-31-8 (Thymidine, 5'-acetate)

Thymidine, 5'-acetate structure
Thymidine, 5'-acetate structure
Product Name:Thymidine, 5'-acetate
CAS No:35898-31-8
MF:C12H16N2O6
MW:284.265243530273
CID:1477629
PubChem ID:9814370
Update Time:2025-04-21

Thymidine, 5'-acetate Chemical and Physical Properties

Names and Identifiers

    • Thymidine, 5'-acetate
    • [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
    • 5'-O-acetylthymidine
    • 35898-31-8
    • DTXSID90431107
    • Thymidine acetate
    • ACYSKFODOKGJMA-IVZWLZJFSA-N
    • SCHEMBL263767
    • Inchi: 1S/C12H16N2O6/c1-6-4-14(12(18)13-11(6)17)10-3-8(16)9(20-10)5-19-7(2)15/h4,8-10,16H,3,5H2,1-2H3,(H,13,17,18)
    • InChI Key: ACYSKFODOKGJMA-UHFFFAOYSA-N
    • SMILES: CC(OCC1C(O)CC(N2C(=O)NC(=O)C(C)=C2)O1)=O

Computed Properties

  • Exact Mass: 284.10088
  • Monoisotopic Mass: 284.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.17
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